Cas no 171277-87-5 (N-(2,6-Difluorophenyl)-1-hydrazinecarboxamide)

• Product Name: N-(2,6-Difluorophenyl)-1-hydrazinecarboxamide
• CAS No: 171277-87-5
• MF: C₇H₇F₂N₃O
• MW: 187.146787881851
• MDL: MFCD03791164
• CID: 1087643
• PubChem ID: 2782993
• Update Time: 2025-04-20

N-(2,6-Difluorophenyl)-1-hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-Difluorophenyl)hydrazinecarboxamide
• N-(2,6-DIFLUOROPHENYL)-1-HYDRAZINECARBOXAMIDE
• ???(2,6-difluorophenyl)amine
• AC1MD3IG
• CTK7F1315
• difluorophenylhydrazinecarboxamide
• MolPort-001-772-437
• SBB090548
• SureCN9004744
• 171277-87-5
• 3-amino-1-(2,6-difluorophenyl)urea
• 1-amino-3-(2,6-difluorophenyl)urea
• MFCD03791164
• 12T-0834
• DTXSID60382394
• AKOS005069666
• J-522848
• CS-0333885
• WGA27787
• SCHEMBL9004744
• N-(2,6-Difluorophenyl)-1-hydrazinecarboxamide

• MDL： MFCD03791164
• Inchi： 1S/C7H7F2N3O/c8-4-2-1-3-5(9)6(4)11-7(13)12-10/h1-3H,10H2,(H2,11,12,13)
• InChI Key： ZLGBXPZEBAXBAD-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NN)=O)F

Computed Properties

• Exact Mass: 187.05571818g/mol
• Monoisotopic Mass: 187.05571818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Melting Point: 161-163°C

N-(2,6-Difluorophenyl)-1-hydrazinecarboxamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT